Cas no 7198-49-4 (2,6-Methano-2H-pyrido[1,2-a]pyrazine,octahydro-(8CI))

• Product Name: 2,6-Methano-2H-pyrido[1,2-a]pyrazine,octahydro-(8CI)
• CAS No: 7198-49-4
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 976850
• PubChem ID: 45099376
• Update Time: 2025-04-19

2,6-Methano-2H-pyrido[1,2-a]pyrazine,octahydro-(8CI) Chemical and Physical Properties

Names and Identifiers

• 2,6-Methano-2H-pyrido[1,2-a]pyrazine,octahydro-(8CI)
• octahydro-2,6-methano-pyrido[1,2-a]pyrazine
• 2,3-DIBROMO-5-FLUOROTOLUENE
• 3,9-diazatricyclo[3.3.1.23,9]undecane
• Octahydro-2,6-methanopyrido[1,2-a]pyrazine
• DTXSID70667846
• 7198-49-4

• Inchi： 1S/C9H16N2/c1-2-8-6-10-4-5-11(8)9(3-1)7-10/h8-9H,1-7H2
• InChI Key： CSIZQDQNKWZUHD-UHFFFAOYSA-N
• SMILES： N12CCN3CC1CCCC2C3

Computed Properties

• Exact Mass: 152.13100
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 0.41450